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Compound of Interest

Compound Name: 4-ethenyl-1H-Indole

CAS No.: 68900-05-0

Cat. No.: B3150453

Get Quote

Executive Summary
This guide provides an in-depth technical analysis of the mass spectrometry (MS)

fragmentation patterns of 4-vinylindole (

, MW 143.19). It is designed for researchers synthesizing indole-based pharmacophores who
require definitive structural confirmation.

In drug development, distinguishing regioisomers (e.g., 4-vinylindole vs. 3-vinylindole) is critical

due to their divergent biological activities. This guide compares the spectral performance of 4-

vinylindole against its structural isomers and evaluates the efficacy of Electron Ionization (EI)

versus Electrospray Ionization (ESI) for detection.

Mechanistic Fundamentals
The fragmentation of 4-vinylindole is governed by the stability of the indole core and the

conjugation of the vinyl group attached to the benzene ring (specifically at the C4 position).

Unlike alkyl-substituted indoles that undergo simple
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-cleavage, 4-vinylindole exhibits a fragmentation pathway dominated by ring integrity and
sequential small-molecule losses.

Key Fragmentation Pathways (EI Source, 70 eV)
Molecular Ion (

): The base peak is typically the molecular ion at

143, reflecting the high stability of the fully conjugated aromatic system.

Loss of HCN (

): A characteristic indole fragmentation. The pyrrole ring opens, expelling hydrogen cyanide
to form a quinoline-like or naphthalene-like radical cation at

116.

Loss of Acetylene (

): The vinyl group can be lost as acetylene (

) or ethylene (

) depending on hydrogen rearrangement, though loss of

is more common in unsaturated substituents, leading to

117 (indole core).

Ring Expansion: The vinyl group at C4 can participate in ring expansion mechanisms,

potentially forming stable tropylium-like ions, distinguishing it from 3-substituted isomers

which often stabilize the positive charge on the nitrogen.

Comparative Analysis: Isomers & Ionization
Comparison A: Regioisomeric Differentiation (4-VI vs. 3-
VI)
The most common analytical challenge is distinguishing 4-vinylindole from 3-vinylindole.
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Feature
4-Vinylindole
(Target)

3-Vinylindole
(Alternative)

Mechanistic Cause

Base Peak
143 (

)

142 (

)

3-VI readily loses a

hydrogen to form a

resonance-stabilized

iminium ion

(quinolizinium-like). 4-

VI retains the H due to

higher bond

dissociation energy on

the benzene ring.

117 Abundance Moderate Low

4-VI can lose the vinyl

group (

) to revert to the indole

core (

117). 3-VI

fragmentation is

dominated by ring

expansion.

115 Peak High Moderate

Formation of the

indene cation (

) via loss of HCN and

H.

Retention Time (GC) Late Eluter Early Eluter

4-substitution

increases planarity

and packing

interaction with non-

polar columns (e.g.,

DB-5MS) compared to

the more polarized 3-

isomer.
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Comparison B: Ionization Mode Efficiency (EI vs. ESI)
Parameter

Electron Ionization
(EI)

Electrospray
Ionization (ESI)

Recommendation

Ion Type
Radical Cation (

)

Protonated Molecule (

)

Use EI for structural

confirmation; ESI for

biological sensitivity.

Fragmentation
Rich, reproducible

fingerprint

Minimal (requires

MS/MS)

EI provides immediate

structural data. ESI

requires CID (Collision

Induced Dissociation)

to generate

fragments.

Limit of Detection Nanogram range Picogram range

ESI is superior for

trace analysis in

plasma/tissue.

Experimental Protocols
Protocol 1: GC-MS Structural Confirmation (Standard)
Use this protocol for purity assessment and isomer differentiation.

Sample Prep: Dissolve 1 mg 4-vinylindole in 1 mL Ethyl Acetate (HPLC grade).

Inlet: Splitless mode, 250°C.

Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS), 30m x 0.25mm ID.

Oven Program:

Start: 60°C (hold 1 min).

Ramp: 20°C/min to 280°C.

Hold: 3 mins.
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MS Source: EI mode, 70 eV, 230°C.

Scan Range:

40–300.

Protocol 2: ESI-MS/MS for Metabolite Tracking
Use this protocol for detecting 4-vinylindole in biological matrices.

Mobile Phase: A:

+ 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Flow Rate: 0.3 mL/min.

Ionization: ESI Positive Mode (

kV).

Precursor Selection: Select

(

144.2).

Collision Energy (CID): Ramp 15–35 eV.

Transition Monitoring: Monitor

(Loss of Vinyl/HCN mix) and

.

Visualization of Fragmentation Pathways[1][2][3][4]
[5][6][7]
The following diagram illustrates the primary fragmentation pathways for 4-vinylindole under

Electron Ionization (70 eV).
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Figure 1: EI Fragmentation Pathway of 4-Vinylindole
4-Vinylindole
[M]+• m/z 143
(Base Peak)

Indole Radical Cation
[M - C2H2]+•

m/z 117

- C2H2 (26 Da)
(Vinyl Loss)

Quinoline-like Cation
[M - HCN]+•

m/z 116

- HCN (27 Da)
(Ring Opening)

Indene Cation
[m/z 116 - H] or [m/z 117 - H2]

m/z 115

- H2 - H•

Phenyl Cation
[m/z 115 - C2H2]

m/z 89

- C2H2
(Acetylene Loss)

Click to download full resolution via product page

Caption: Primary EI fragmentation cascade showing the competition between vinyl group loss

and pyrrole ring opening.

Decision Workflow: Isomer Identification
Use this logic flow to determine if your sample is 4-vinylindole or the 3-vinylindole isomer.
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Unknown Vinylindole Sample

Run GC-MS (EI, 70eV)

Check Base Peak (100%)

Base Peak = m/z 143

Stable Molecular Ion

Base Peak = m/z 142

High [M-H]+

Check m/z 117 Intensity

Confirmed: 3-Vinylindole
(Pyrrole ring substitution)

Significant m/z 117 present Negligible m/z 117

Confirmed: 4-Vinylindole
(Benzene ring substitution)

Likely 3-isomer variant

Click to download full resolution via product page

Caption: Decision tree for distinguishing 4-vinylindole from its 3-substituted isomer using EI-MS

data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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